Cas no 832099-04-4 (Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-)

• Product Name: Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-
• CAS No: 832099-04-4
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 676602
• PubChem ID: 11482671
• Update Time: 2025-04-19

Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-
• (2-methyl-5-phenylmethoxyphenyl)thiourea
• SCHEMBL3425509
• 832099-04-4
• DTXSID00467351

• Inchi： 1S/C15H16N2OS/c1-11-7-8-13(9-14(11)17-15(16)19)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H3,16,17,19)
• InChI Key： RCZFWRWACALECM-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=C(C=CC=1C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.09833431g/mol
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.4Ų